4-Hydroxypyridine-2,6-dicarbaldehyde

• CAS No.: 129800-01-7
• Molecular Formula: C7H5NO3
• Molecular Weight: 151.121
• IUPAC Name: 4-oxo-1H-pyridine-2,6-dicarbaldehyde
• InChI: InChI=1S/C7H5NO3/c9-3-5-1-7(11)2-6(4-10)8-5/h1-4H,(H,8,11)
• InChI Key: QEOXZIWEMSMDGU-UHFFFAOYSA-N
• SMILES: C1=C(NC(=CC1=O)C=O)C=O
• Synonyms: 2,6-Pyridinedicarboxaldehyde, 4-hydroxy- (9CI)

Description

4-Hydroxypyridine-2,6-dicarbaldehyde (C₇H₅NO₃) is a heterocyclic compound featuring a pyridine ring substituted with a hydroxyl group at position 4 and aldehyde groups at positions 2 and 6. This compound’s structural uniqueness lies in its dual aldehyde functionalities and hydroxyl group, which confer distinct reactivity in coordination chemistry, organic synthesis, and material science applications .

Comparison with Similar Compounds

Pyridine-2,6-dicarbaldehyde (DFP, C₇H₅NO₂)

• Structure : Lacks the hydroxyl group at position 4.
• Key Properties : Molecular weight = 135.12 g/mol; CAS 5431-44-7 .
• Applications :
  • Building block for covalent organic frameworks (COFs) via imine condensation (e.g., TTA-SPDFP COF in ).
  • Precursor for macrocyclic ligands in metal complexes (e.g., bis-tetraazacycloalkanes in ).
• Reactivity : Aldehyde groups facilitate Schiff base formation, enabling dynamic covalent chemistry. The absence of a hydroxyl group reduces hydrogen-bonding interactions compared to 4-hydroxypyridine analogs .

4-Ethoxypyridine-2,6-dicarbaldehyde (C₉H₉NO₃)

• Structure : Ethoxy (-OCH₂CH₃) substituent at position 4.
• Key Properties : Molecular weight = 179.18 g/mol; CAS 204005-18-5 .
• Applications : Likely used in photoresponsive materials (e.g., spiropyran-functionalized COFs, as inferred from SPDFP synthesis in ).

4-Methylpyridine-2,6-dicarbaldehyde (C₈H₇NO₂)

• Structure : Methyl (-CH₃) substituent at position 4.
• Key Properties : Molecular weight = 149.15 g/mol; CAS 506423-93-4 .
• Applications : Intermediate in pharmaceutical or agrochemical synthesis (e.g., CXCR4 antagonists in ).

4-Hydroxypyridine-2,6-dicarboxylic Acid (C₇H₅NO₅)

• Structure : Carboxylic acid (-COOH) groups at positions 2 and 6 instead of aldehydes.
• Key Properties : Molecular weight = 183.12 g/mol; CAS 499-51-4 .
• Applications: Catalyst in palladium-mediated quinoline synthesis . Chelating agent in lanthanide coordination complexes (e.g., Sm(III) frameworks in ).
• Reactivity : Carboxylate groups enable strong metal coordination, contrasting with the aldehyde-driven covalent bonding in 4-hydroxypyridine-2,6-dicarbaldehyde .

Comparative Data Table

Compound	Substituents (Position 4)	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Reactivity Highlights
4-Hydroxypyridine-2,6-dicarbaldehyde	-OH	C₇H₅NO₃	167.12*	Coordination chemistry, COFs (inferred)	Aldehydes for imine bonds; -OH for H-bonding
Pyridine-2,6-dicarbaldehyde (DFP)	None	C₇H₅NO₂	135.12	COFs, macrocycle synthesis	High Schiff base reactivity
4-Ethoxypyridine-2,6-dicarbaldehyde	-OCH₂CH₃	C₉H₉NO₃	179.18	Photoresponsive materials	Enhanced lipophilicity
4-Methylpyridine-2,6-dicarbaldehyde	-CH₃	C₈H₇NO₂	149.15	Pharmaceutical intermediates	Steric hindrance
4-Hydroxypyridine-2,6-dicarboxylic Acid	-OH	C₇H₅NO₅	183.12	Metal-organic frameworks, catalysis	Strong metal chelation

*Calculated based on molecular formula.

Key Research Findings

• Coordination Chemistry : The hydroxyl group in 4-hydroxypyridine derivatives enhances metal-binding capabilities. For example, Sm(III) complexes with 4-hydroxypyridine-2,6-dicarboxylate ligands exhibit nine-coordinate geometries stabilized by Sm–O/N bonds (2.416–2.624 Å) .
• Covalent Organic Frameworks : Pyridine-2,6-dicarbaldehyde (DFP) forms imine-linked COFs with high crystallinity, whereas hydroxyl or ethoxy substituents could modulate framework flexibility or porosity .